ethyl 3-[(4-bromophenyl)sulfonyl]acrylate

• IUPAC Name: ethyl (E)-3-(4-bromophenyl)sulfonylprop-2-enoate
• InChI: InChI=1S/C11H11BrO4S/c1-2-16-11(13)7-8-17(14,15)10-5-3-9(12)4-6-10/h3-8H,2H2,1H3/b8-7+
• InChI Key: DNAFLOXBYHSJET-BQYQJAHWSA-N
• Canonical SMILES: CCOC(=O)C=CS(=O)(=O)C1=CC=C(C=C1)Br
• Isomeric SMILES: CCOC(=O)/C=C/S(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C11H11BrO4S
• Molecular Weight: 319.17 g/mol

Description

Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate is a chemical compound that belongs to the family of sulfones. It is commonly used in scientific research as a building block in the synthesis of various pharmaceuticals, agrochemicals, and materials. Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate is a versatile compound that has a wide range of applications in different fields.

Scientific Research Applications

1. Arylsulfonylpyrroles Synthesis

Ethyl 3-(arylthio)acrylates, including variants like ethyl 3-[(4-bromophenyl)sulfonyl]acrylate, are utilized in synthesizing arylsulfonylpyrroles. These compounds are generated through reactions involving tosylmethyl isocyanide (TosMIC) and base-induced cycloaddition processes. This reaction pathway is significant for creating ethyl 4-(arylsulfonyl)pyrrole-3-carboxylates, which are valuable in medicinal and organic chemistry (Santo, Costi, Massa, & Artico, 1998).

2. Synthesis of Nazarov's Reagent

Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate derivatives serve as precursors for the synthesis of Nazarov's reagent (ethyl 3-oxopent-4-enoate). This compound is a crucial intermediate in various organic syntheses, particularly for annulation reactions. The synthesis involves a two-step, high-yielding sequence starting from simple adducts, showcasing the versatility of ethyl 3-[(4-bromophenyl)sulfonyl]acrylate in organic synthesis (Benetti, Carli, Risi, Pollini, Veronese, & Zanirato, 2008).

3. Crystallographic Studies

Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate derivatives are used in crystallographic studies to understand molecular interactions and structures. For example, ethyl 3-[2-benzyl-1-(phenylsulfonyl)-1H-indol-3-yl]acrylate has been examined for its molecular conformation, revealing the orientations and interactions of different functional groups. Such studies are pivotal in understanding the molecular properties and potential applications of these compounds (Chinnakali, Surendran, Balamurugan, Mohanakrishnan, & Fun, 2007).

4. Textile Applications

In the textile industry, derivatives of ethyl 3-[(4-bromophenyl)sulfonyl]acrylate, like acrylate monomers containing hydroxyethyl sulfone, are synthesized for use in creating water and oil-repellent coatings on fabrics. This application demonstrates the functional versatility of these compounds in industrial settings (Li, Fu, Wang, & Liu, 2008).

5. Organic Synthesis of 3,3-diphenyl-3H-pyrazoles

Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate is involved in the synthesis of complex organic compounds like 3,3-diphenyl-3H-pyrazoles. These compounds are produced using vinyl sulfones in reactions such as 1,3-dipolar cycloaddition, showcasing the role of ethyl 3-[(4-bromophenyl)sulfonyl]acrylate in facilitating diverse organic reactions (Vasin, Razin, Bezrukova, Korovin, Petrov, & Somov, 2015).